Cas no 1956436-28-4 ((R)-1-(3-Methoxypyridin-2-yl)ethanamine hydrochloride)

• Product Name: (R)-1-(3-Methoxypyridin-2-yl)ethanamine hydrochloride
• CAS No: 1956436-28-4
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 4827645
• Update Time: 2025-10-28

(R)-1-(3-Methoxypyridin-2-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Methoxypyridin-2-yl)ethanamine hydrochloride
• (R)-1-(3-METHOXYPYRIDIN-2-YL)ETHANAMINE HCL

• Inchi： 1S/C8H12N2O.ClH/c1-6(9)8-7(11-2)4-3-5-10-8;/h3-6H,9H2,1-2H3;1H/t6-;/m1./s1
• InChI Key： CJMXESJTAJGWMX-FYZOBXCZSA-N
• SMILES： Cl.O(C)C1=CC=CN=C1[C@@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 119
• Topological Polar Surface Area: 48.1

Additional information on (R)-1-(3-Methoxypyridin-2-yl)ethanamine hydrochloride

Comprehensive Overview of (R)-1-(3-Methoxypyridin-2-yl)ethanamine Hydrochloride (CAS No. 1956436-28-4)

(R)-1-(3-Methoxypyridin-2-yl)ethanamine hydrochloride is a specialized chiral amine derivative that has garnered significant attention in pharmaceutical and chemical research. With the CAS number 1956436-28-4, this compound is recognized for its unique structural features and potential applications in drug development. The presence of the 3-methoxypyridin-2-yl moiety and the chiral center at the ethanamine group makes it a valuable intermediate in the synthesis of biologically active molecules.

The compound's hydrochloride salt form enhances its stability and solubility, making it more suitable for various experimental and industrial applications. Researchers are particularly interested in its role as a building block for pharmaceutical candidates, especially those targeting neurological and metabolic disorders. The chiral purity of this compound is crucial, as it can significantly influence the efficacy and safety of the resulting drug molecules.

Recent studies have highlighted the potential of (R)-1-(3-Methoxypyridin-2-yl)ethanamine hydrochloride in the development of novel therapeutic agents. Its structural similarity to certain neurotransmitters has sparked interest in its application for CNS-related conditions. Additionally, the compound's methoxy group contributes to its metabolic stability, a key factor in drug design. These properties make it a subject of ongoing research in both academic and industrial settings.

From a synthetic chemistry perspective, the preparation of (R)-1-(3-Methoxypyridin-2-yl)ethanamine hydrochloride involves asymmetric synthesis techniques to ensure high enantiomeric purity. The use of chiral auxiliaries or catalysts is common in its production, reflecting the growing demand for enantiomerically pure compounds in modern pharmaceuticals. The compound's CAS No. 1956436-28-4 serves as a unique identifier in chemical databases, facilitating its procurement and research.

The market for chiral amine derivatives like this compound has been expanding, driven by the increasing focus on precision medicine and targeted therapies. Pharmaceutical companies are actively exploring its potential in drug discovery programs, particularly for conditions where stereochemistry plays a critical role in biological activity. This trend aligns with current industry priorities, such as the development of more effective and safer medications with reduced side effects.

Quality control is paramount when working with (R)-1-(3-Methoxypyridin-2-yl)ethanamine hydrochloride. Analytical methods such as HPLC and chiral chromatography are typically employed to verify its purity and enantiomeric excess. These rigorous standards ensure that the compound meets the requirements for pharmaceutical research and other high-precision applications. The availability of detailed spectroscopic data (NMR, MS) further supports its characterization and use in various studies.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize (R)-1-(3-Methoxypyridin-2-yl)ethanamine hydrochloride. This includes optimizing reaction conditions to reduce waste and energy consumption, reflecting the chemical industry's commitment to environmentally friendly practices. Such developments are particularly relevant given the current emphasis on sustainable pharmaceutical manufacturing.

The compound's storage and handling require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. Its hydrochloride salt form offers advantages in terms of stability and handling compared to the free base, making it a preferred choice for many applications.

Looking ahead, (R)-1-(3-Methoxypyridin-2-yl)ethanamine hydrochloride is poised to play an important role in advancing medicinal chemistry research. Its unique structural features and potential biological activities make it a compound of interest for various therapeutic areas. As research continues, we can expect to see more applications emerge for this versatile chiral building block, particularly in the development of next-generation pharmaceuticals.

For researchers and industry professionals seeking reliable information about CAS No. 1956436-28-4, it's important to consult reputable chemical databases and suppliers. The compound's growing importance in drug discovery underscores the need for high-quality, well-characterized materials that meet rigorous scientific standards. As the field of chiral chemistry continues to evolve, compounds like this will remain at the forefront of pharmaceutical innovation.